Cas no 861615-85-2 (Benzenamine,3,6-dimethyl-2-propyl-)

• Product Name: Benzenamine,3,6-dimethyl-2-propyl-
• CAS No: 861615-85-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 718373
• Update Time: 2024-01-31

Benzenamine,3,6-dimethyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,6-dimethyl-2-propyl-
• 2,5-Xylidine, 6-propyl- (2CI)
• 2,5-Xylidine, 6-propyl- (2CI)

• Inchi： 1S/C11H17N/c1-4-5-10-8(2)6-7-9(3)11(10)12/h6-7H,4-5,12H2,1-3H3
• InChI Key： ALYRCMKEYFKQJM-UHFFFAOYSA-N
• SMILES： NC1=C(CCC)C(C)=CC=C1C

Computed Properties

• Exact Mass: 163.136
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2